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Abstract
Withaphysalin C, a naturally occurring steroidal lactone, has garnered significant attention

within the scientific community for its potent anti-inflammatory properties. This technical guide

provides an in-depth analysis of its chemical classification, physicochemical properties, and the

experimental methodologies employed for its characterization. Furthermore, this document

elucidates its mechanism of action through the modulation of the NF-κB signaling pathway and

details its biosynthetic origins. All quantitative data are presented in standardized tables for

clarity and comparative analysis, while key biological and experimental workflows are

visualized using Graphviz diagrams to facilitate a deeper understanding of its molecular

interactions and laboratory procedures.

Chemical Classification and Structure
Withaphysalin C is categorized as a withanolide, a group of C28 steroidal lactones built on an

ergostane skeleton. Specifically, it is classified as a 13,14-seco-steroid, indicating the cleavage

of the bond between carbons 13 and 14 of the steroidal nucleus[1][2]. This structural feature is

a hallmark of the withaphysalin subgroup of withanolides. These compounds are primarily

isolated from plants of the genus Physalis, with Physalis minima being a notable source of

Withaphysalin C. The molecular formula for Withaphysalin C is C28H36O7.
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Physicochemical and Spectroscopic Data
The structural elucidation of Withaphysalin C has been achieved through a combination of

spectroscopic techniques. The data presented below has been compiled from various

analytical experiments.

Table 1: Physicochemical Properties of Withaphysalin C

Property Value

Molecular Formula C28H36O7

Molecular Weight 484.58 g/mol

Appearance White amorphous powder

Table 2: Spectroscopic Data for Withaphysalin C

Spectroscopic Technique Key Observations / Data

¹H-NMR Data not available in a consolidated table.

¹³C-NMR Data not available in a consolidated table.

Mass Spectrometry (MS)

[M+H]⁺ ion peak observed. Fragmentation

patterns are characteristic of the withanolide

skeleton.

Infrared (IR) Spectroscopy

Absorption bands indicating the presence of

hydroxyl (-OH), γ-lactone, and ketone (C=O)

functional groups.

X-ray Crystallography

Used for the definitive determination of the

three-dimensional structure and absolute

stereochemistry.

Experimental Protocols
The isolation and structural characterization of Withaphysalin C involve a series of meticulous

experimental procedures.
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Isolation and Purification of Withaphysalin C
The general workflow for isolating Withaphysalin C from its natural source, Physalis minima, is

outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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